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Compound of Interest

(5-Ethyl-1-methyl-1H-pyrazol-3-
Compound Name:
yl)methanol

Cat. No.: B13180341

Get Quote

Executive Summary

(5-Ethyl-1-methyl-1H-pyrazol-3-yl)methanol (CAS: 1345417-60-2) is a critical heterocyclic
building block employed in the discovery of small-molecule kinase inhibitors and anti-

inflammatory agents. Its structural core—a 1,3,5-substituted pyrazole—provides a rigid scaffold
for orienting pharmacophores in 3D space.

This technical guide details the robust synthesis of this target starting from commodity
chemicals. The route prioritizes scalability and mechanistic understanding, specifically
addressing the challenge of regioselectivity during the pyrazole ring formation—a common
pitfall in Knorr-type syntheses.

Key Chemical Properties
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Property Value

IUPAC Name (5-Ethyl-1-methyl-1H-pyrazol-3-yl)methanol
Molecular Formula C7H12N20

Molecular Weight 140.18 g/mol

Primary Alcohol (C3), Ethyl Group (C5), N-

Key Functionality Methyl (N1)
etny

Retrosynthetic Analysis

The synthesis is best approached via a Linear Strategy focusing on the construction of the
pyrazole ring followed by functional group interconversion (FGI).

o Target Disconnection: The primary alcohol is derived from the reduction of the corresponding
ester: Ethyl 5-ethyl-1-methyl-1H-pyrazole-3-carboxylate.[1]

» Ring Disconnection: The pyrazole core is synthesized via a condensation reaction between a
hydrazine derivative and a 1,3-dielectrophile.

e Precursors:

o Nucleophile: Methylhydrazine (

).

o Electrophile: Ethyl 2,4-dioxohexanoate (derived from 2-butanone and diethyl oxalate).

Cyclocondensation Reduction
_._(Regioselective) Ethyl 5-ethyl-1-methyl-1H-pyrazole-3-carboxylate |  (LiAlH4) | (5-Ethyl-1-methyl-1H-pyrazol-3-yl)methanol
- (Key Intermediate) - (Target)

Methylhydrazine
4

Ethyl 2,4-dioxohexanoate
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Figure 1: Retrosynthetic logic flow from target alcohol to commodity precursors.
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Route Selection & Mechanistic Insight[3][4]
The Regioselectivity Challenge

The reaction of Methylhydrazine with Ethyl 2,4-dioxohexanoate is the critical step.[1][2]
Because the electrophile is unsymmetrical (possessing a ketone at C4 and an

-keto ester at C2), two regioisomers are possible:

o 1-Methyl-5-ethyl-3-carboxylate (Target Isomer)
e 1-Methyl-3-ethyl-5-carboxylate (Undesired Isomer)

Mechanistic Driver: Regioselectivity is governed by the relative nucleophilicity of the hydrazine
nitrogens and the electrophilicity of the dicarbonyl centers.

e Methylhydrazine: The terminal

group is more nucleophilic than the substituted

group.

o Ethyl 2,4-dioxohexanoate: The

-keto ester carbonyl (C2) is highly electrophilic due to the adjacent ester group, while the
ketone (C4) is less electrophilic.

To favor the 5-ethyl-3-carboxylate (Target), the reaction must proceed via the attack of the more
nucleophilic

on the more electrophilic C2 carbonyl. This places the nitrogen bearing the methyl group (which
attacks C4) adjacent to the ethyl group, resulting in the 1-methyl-5-ethyl substitution pattern.

Note: While this electronic argument holds, solvent effects and protonation states often lead to
mixtures (typically 3:1 to 4:1 ratios). Chromatographic separation is a mandatory unit operation
in this workflow.

Detailed Experimental Protocols
Step 1: Synthesis of Ethyl 2,4-dioxohexanoate

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/B13180341
https://www.benchchem.com/product/b136698
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13180341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reaction Type: Claisen Condensation Objective: Create the 1,3-dicarbonyl backbone.
Reagents:

e 2-Butanone (1.0 eq)

o Diethyl oxalate (1.1 eq)

e Sodium ethoxide (NaOEt) (1.2 eq)

o Ethanol (anhydrous)

 Sulfuric acid (for neutralization)

Protocol:

e Setup: Charge a dry 3-neck round-bottom flask with anhydrous ethanol and add sodium
metal (or commercial NaOEt) under

atmosphere to generate sodium ethoxide. Cool to 0°C.[3]

» Addition: Mix 2-butanone and diethyl oxalate. Add this mixture dropwise to the NaOEt
solution over 1 hour, maintaining temperature <10°C.

o Insight: Slow addition prevents self-condensation of the ketone.

¢ Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12 hours. The
solution typically turns yellow/orange.

o Workup: Acidify the mixture with dilute

to pH 2-3. Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over
, and concentrate.[4]

 Purification: Vacuum distillation is recommended to obtain the pure diketoester as a pale
yellow oil.
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Step 2: Cyclization to Ethyl 5-ethyl-1-methyl-1H-
pyrazole-3-carboxylate

Reaction Type: Knorr Pyrazole Synthesis Objective: Form the heteroaromatic ring with correct
regiochemistry.

Reagents:

Ethyl 2,4-dioxohexanoate (from Step 1)[5][6]

Methylhydrazine (1.05 eq)

Ethanol (Solvent)

Acetic Acid (Catalytic, optional)

Protocol:

o Setup: Dissolve Ethyl 2,4-dioxohexanoate in Ethanol (0.5 M concentration). Cool to 0°C.[3]
» Addition: Add Methylhydrazine dropwise.

o Safety: Methylhydrazine is toxic and potentially explosive; handle in a fume hood.

o Control: Maintain 0°C to favor kinetic control, which often enhances regioselectivity toward
the attack of

on the most electrophilic carbonyl (C2).
e Reaction: Stir at 0°C for 2 hours, then warm to RT and stir for 12 hours.

o Workup: Concentrate the solvent in vacuo. The residue will contain a mixture of the target (5-
ethyl) and the isomer (3-ethyl).

¢ Purification (Critical):

o Perform Flash Column Chromatography (Silica gel).[6]
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o Eluent: Hexane:Ethyl Acetate gradient (starts 95:5 -> 80:20).

o Identification: The 1-methyl-5-ethyl isomer typically elutes after the 1-methyl-3-ethyl isomer
due to the steric shielding of the N-methyl group by the adjacent ethyl group, affecting
interaction with silica, though this can vary. Use NMR to confirm.

o Target NMR Signature (

). Look for the quartet of the ethyl group at C5. In the 5-ethyl isomer, the

singlet often appears slightly upfield compared to the 3-ethyl isomer due to shielding.

Step 3: Reduction to (5-Ethyl-1-methyl-1H-pyrazol-3-
yl)methanol

Reaction Type: Hydride Reduction Objective: Convert the ester to the primary alcohol.[1]
Reagents:

o Ethyl 5-ethyl-1-methyl-1H-pyrazole-3-carboxylate (Pure isomer)

e Lithium Aluminum Hydride (

) (1.5 eq)

o Tetrahydrofuran (THF) (Anhydrous)
Protocol:
e Setup: Suspend

in anhydrous THF under Argon/Nitrogen at 0°C.

» Addition: Dissolve the pyrazole ester in THF and add dropwise to the hydride suspension.
o Observation: Gas evolution (

) will occur.
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e Reaction: Stir at 0°C for 1 hour, then allow to warm to RT for 2 hours. Monitor by TLC (Ester
spot disappears; polar Alcohol spot appears).

e Quench (Fieser Method): Cool to 0°C. Carefully add:

o mL water (where

= grams of

)

o mL 15% NaOH
o mL water

o Workup: Filter the granular white precipitate through Celite. Dry the filtrate over

and concentrate.

 Final Purification: Recrystallization from EtOAc/Hexane or short column chromatography if
necessary.

Analytical Characterization
Expected Data for Target Alcohol
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Technique

Expected Signals / Value

1H NMR (400 MHz, CDCI3)

6.05 (s, 1H, Pyrazole-H4)
4.65 (s, 2H,

-OH)

3.78 (s, 3H,

)

2.58 (q, 2H,

-CH3)

1.25 (t, 3H,

)

MS (ESI+)

[M+H]+ = 141.1

Appearance

White to off-white solid or viscous oil

Distinguishing Regioisomers (Step 2 Ester)

e NOE (Nuclear Overhauser Effect): This is the gold standard for confirmation.

o Target (1-Methyl-5-Ethyl): Strong NOE correlation between

protons and the Ethyl

protons.

o Undesired (1-Methyl-3-Ethyl): Strong NOE correlation between

protons and the Pyrazole-H4 proton; no correlation with Ethyl group.

Workflow Visualization
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Figure 2: Step-by-step experimental workflow emphasizing the critical purification step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethyl-1-methyl-1h-pyrazol-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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